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Abstract This application note details the technical workflow for utilizing Cy5.5-COOH
(Cyanine5.5 carboxylic acid) in high-resolution fluorescence microscopy. Unlike pre-activated
NHS esters, Cy5.5-COOH offers superior long-term stability and cost-efficiency but requires
precise chemical activation prior to bioconjugation. This guide provides a validated protocol for
EDC/NHS-mediated activation, subsequent protein labeling, and optimized optical
configurations for Near-Infrared (NIR) imaging.

Introduction: The NIR Advantage

Cy5.5 is a near-infrared (NIR) fluorophore with excitation/emission maxima at approximately
675 nm /694 nm. Its emission profile sits within the "biological optical window," significantly
reducing background autofluorescence from cellular components (flavins, NADH) which
typically plagues the visible spectrum (400-600 nm).

Key Technical Specifications
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Property Value Notes

Requires Red/NIR excitation
Excitation Max 675 nm source (e.g., 633 nm or 647

nm laser)

Detection requires 700+ nm

Emission Max 694 nm )
longpass or bandpass filters

Extinction Coefficient ~209,000 M~tcm—1 High brightness

Quantum Yield ~0.20 Good efficiency for NIR dyes
Hydrophobic in free acid form;

Solubility DMSO, DMF requires organic solvent for
stock

o ) ) Non-reactive with amines
Reactivity Carboxylic Acid (-COOH)

without activation

Bioconjugation Chemistry: The Activation
Mechanism

The primary challenge with Cy5.5-COOH is that the carboxylic acid group does not
spontaneously react with the primary amines (lysine residues) of antibodies or proteins. To
facilitate conjugation, we must convert the -COOH group into a reactive succinimidyl ester (SE)
using carbodiimide chemistry.

Why use Cy5.5-COOH instead of Cy5.5-NHS?

 Stability: NHS esters hydrolyze rapidly in moisture. The -COOH form is indefinitely stable
when stored properly.

e Cost: The acid form is significantly more economical for high-throughput screening.

» Control: The researcher controls the activation timing, ensuring fresh reactive species.

Mechanism of Action[2][3][4]
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e Activation: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) reacts with the carboxyl
group to form an unstable O-acylisourea intermediate.[1]

 Stabilization: N-Hydroxysuccinimide (NHS) or Sulfo-NHS displaces the EDC intermediate to
form a semi-stable NHS-ester.

o Conjugation: The NHS-ester is attacked by a primary amine on the protein, forming a stable
amide bond.[1]
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Figure 1: The two-step activation and conjugation pathway for Cy5.5-COOH labeling.

Protocol: Activation and Antibody Labeling

Safety Note: Cy5.5-COOH and organic solvents (DMSO/DMF) should be handled with gloves.
Materials Required[2][3][4][5][6]1[7]1[8][9]1[10][11][12]

« Cy5.5-COOH (1 mg)[2][3]

« Anhydrous DMSO (Dimethy! sulfoxide) or DMF

« EDC (Sigma-Aldrich or equivalent)

e NHS or Sulfo-NHS[1][4]
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e Antibody/Protein (1 mg/mL in amine-free buffer like PBS, pH 7.4)
¢ Reaction Buffer: 0.1 M Sodium Bicarbonate (pH 8.3)

 Purification: Sephadex G-25 Spin Columns or Dialysis Cassettes (10K MWCO)

Step-by-Step Procedure
Phase 1: Dye Activation (The "In-Situ" NHS Ester Generation)
e Solubilization: Dissolve 1 mg of Cy5.5-COOH in 100 pL of anhydrous DMSO.

o Critical: Water causes hydrolysis. Use fresh, high-quality DMSO.

» Activator Prep: Prepare a fresh solution of EDC (10 mg/mL) and NHS (10 mg/mL) in dry
DMSO.

¢ Activation Reaction:

o Add 1.2 molar equivalents of EDC and 1.2 molar equivalents of NHS to the Cy5.5-COOH
solution.

o Incubate for 15-30 minutes at room temperature in the dark.

o Insight: This converts the -COOH to the reactive NHS-ester form.

Phase 2: Protein Conjugation

» Buffer Exchange (If necessary): Ensure the antibody is in an amine-free buffer (PBS is fine;
avoid Tris or Glycine). Adjust pH to 8.3 using 1M Sodium Bicarbonate to deprotonate lysine
amines, increasing reactivity.

o Mixing: Add the activated Cy5.5 solution to the antibody solution dropwise while stirring.

o Target Ratio: Aim for a Dye-to-Protein molar ratio of 10:1 to 20:1 during reaction to achieve
a final DOL (Degree of Labeling) of 2—4.

o Note: Do not exceed 5-10% v/v of organic solvent (DMSO) in the final protein mixture to
prevent denaturation.
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e Incubation: Incubate for 1 hour at Room Temperature (RT) or overnight at 4°C, protected
from light.

Phase 3: Purification

 Removal of Free Dye: Unreacted dye must be removed to prevent high background. Use a
Desalting Column (e.g., PD-10 or Zeba Spin Column) equilibrated with PBS.

« Validation: Measure absorbance at 280 nm (Protein) and 675 nm (Cy5.5) to calculate DOL.

(Where
for Cy5.5 is ~209,000)

Fluorescence Microscopy Setup

Successful imaging of Cy5.5 requires specific optical hardware due to its far-red/NIR nature.
Standard GFP/RFP filter sets will not work.

Optical Configuration

Component Specification Recommended Part

633 nm HeNe Laser or 640 nm

Light Source High-power LED or Laser )
Diode Laser
o ) 650/45 nm (Passes 627—672
Excitation Filter Narrow bandpass
nm)
) o ) 685 nm cut-off (Reflects <685,
Dichroic Mirror Longpass beam splitter )
Transmits >685)
o ] 720/60 nm (Passes 690-750
Emission Filter Bandpass
nm)
- sCMOS (high QE in NIR) or
Detector NIR-sensitive

GaAsP PMT

Imaging Workflow

o Sample Prep: Mount samples using an antifade mounting medium tailored for far-red dyes
(e.g., ProLong Diamond).
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e Focusing: Since Cy5.5 is barely visible to the human eye, use a co-stain like DAPI (blue) to
focus the sample through the eyepieces, then switch to the Cy5.5 channel for digital
acquisition.

o Exposure: NIR dyes often require slightly longer exposure times or higher gain due to lower
guantum efficiency of standard silicon detectors at >700 nm.

Sample

Reflected Light (Cy5.5 Labeled)

Fluorescence Emission
(685 nm LP)
Transmitted Light
Emission Filter Signal SCMOS/PMT
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White/Laser Light Excitation Light
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Figure 2: Optical path configuration for Cy5.5 fluorescence microscopy.

Troubleshooting & Optimization

Issue Probable Cause Solution

Ensure EDC/NHS are fresh
Low Signal Incomplete Activation and dry. Water hydrolyzes
EDC rapidly.

) Improve purification. Use two
High Background Free Dye ) o
rounds of desalting or dialysis.

Cy5.5 is hydrophobic. If DOL >
Precipitation Over-labeling 4, the protein may aggregate.
Aim for DOL 2-3.

Verify your microscope has a
) ] ] "Cy5" or "Cy5.5" specific cube.
No Signal Filter Mismatch
Standard "TRITC" or "Texas

Red" filters will not work.
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e Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Standard
reference for EDC/NHS protocols).

e Edmund Optics. (n.d.). Fluorescence Filter Sets for Cy5.5. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. sigmaaldrich.com [sigmaaldrich.com]

e 2. lumiprobe.com [lumiprobe.com]

¢ 3. medchemexpress.com [medchemexpress.com]

¢ 4. documents.thermofisher.com [documents.thermofisher.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.edmundoptics.com/p/cy55-fluorescence-filter-set/16306/
https://www.benchchem.com/product/b11931056?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/134/899/edc-and-sulfo-nhs-application-note-mk.pdf
https://www.lumiprobe.com/p/cy55-carboxylic-acid
https://www.medchemexpress.com/cy5-5-cooh.html
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0017125_EDC_UG.pdf
https://www.benchchem.com/product/b11931056/docs#high-fidelity-fluorescence-microscopy-using-cy5-5-cooh-bioconjugation-and-imaging-protocols
https://www.benchchem.com/product/b11931056/docs#high-fidelity-fluorescence-microscopy-using-cy5-5-cooh-bioconjugation-and-imaging-protocols
https://www.benchchem.com/product/b11931056/docs#high-fidelity-fluorescence-microscopy-using-cy5-5-cooh-bioconjugation-and-imaging-protocols
https://www.benchchem.com/product/b11931056/docs#high-fidelity-fluorescence-microscopy-using-cy5-5-cooh-bioconjugation-and-imaging-protocols
https://www.benchchem.com/product/b11931056?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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